N-methyl-N'-[(3-nitrophenyl)sulfonyl]benzenecarboximidamide

• IUPAC Name: N'-methyl-N-(3-nitrophenyl)sulfonylbenzenecarboximidamide
• InChI: InChI=1S/C14H13N3O4S/c1-15-14(11-6-3-2-4-7-11)16-22(20,21)13-9-5-8-12(10-13)17(18)19/h2-10H,1H3,(H,15,16)
• InChI Key: AQYWHNWTQPJTPE-UHFFFAOYSA-N
• Canonical SMILES: CN=C(C1=CC=CC=C1)NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol

Description

N-methyl-N'-[(3-nitrophenyl)sulfonyl]benzenecarboximidamide, commonly known as NMSBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of NMSBA is not yet fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and inflammation.
Biochemical and Physiological Effects:
NMSBA has been shown to have several biochemical and physiological effects. Studies have shown that it can inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity. Additionally, NMSBA has been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NMSBA in lab experiments is its specificity. It has been shown to selectively target cancer cells and inflammatory cells, making it a potentially useful tool for studying these diseases. However, one of the limitations of using NMSBA is its toxicity. It has been shown to be toxic to some normal cells, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on NMSBA. One area of interest is the development of new synthetic methods for producing the compound. Additionally, further studies are needed to fully understand the mechanism of action of NMSBA and its potential use in treating cancer and inflammatory diseases. Other potential future directions include exploring its use in combination with other drugs and developing new formulations for targeted drug delivery.
In conclusion, N-methyl-N'-[(3-nitrophenyl)sulfonyl]benzenecarboximidamide is a chemical compound that has shown promising results in scientific research. Its potential applications in cancer research and inflammation make it a valuable tool for studying these diseases. However, further research is needed to fully understand its mechanism of action and potential limitations.

Scientific Research Applications

NMSBA has been extensively studied for its potential applications in various areas of scientific research. One of the primary areas of interest is cancer research, where NMSBA has shown promising results in inhibiting the growth and proliferation of cancer cells. Additionally, NMSBA has been studied for its anti-inflammatory properties and its potential use in treating inflammatory diseases such as rheumatoid arthritis.